Cas no 2649075-14-7 (2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid)

• Product Name: 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
• CAS No: 2649075-14-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6535812
• PubChem ID: 165540268
• Update Time: 2025-05-24

2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid
• 2649075-14-7
• EN300-1494173
• 2-[N-cyclopentyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]acetic acid

• Inchi： 1S/C27H32N2O5/c1-3-27(2,25(32)29(16-24(30)31)18-10-4-5-11-18)28-26(33)34-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,18,23H,3-5,10-11,16-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： MBQMAWOVLVAFNY-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid

Professional Introduction to 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic Acid (CAS No. 2649075-14-7)

2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid, with the CAS number 2649075-14-7, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its unique substitution patterns and functional groups, positions it as a potential candidate for further exploration in drug discovery.

The molecular structure of 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid incorporates several key features that contribute to its biological relevance. The presence of a cyclopentyl group at the N-position provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the methoxycarbonyl group attached to a fluorene moiety introduces a polar aromatic system, enhancing the molecule's solubility and potentially its binding affinity to certain receptors. The overall architecture of the compound suggests a balance between flexibility and rigidity, which is often desirable in drug-like molecules.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluorene moiety in this compound has been particularly studied for its ability to interact with biological targets in unique ways. Fluorene derivatives are known for their fluorescence properties, which make them valuable tools in diagnostic and imaging applications. Moreover, the methoxycarbonyl group can serve as a protecting group for amino functions, allowing for selective modifications during synthesis. This feature is particularly useful in multi-step synthetic routes where regioselectivity is crucial.

The cyclopentyl group in the molecule adds another layer of complexity, influencing both the physical properties and the biological activity of the compound. Cycloalkyl groups are often incorporated into drug candidates to improve metabolic stability and reduce toxicity. The N-cyclopentyl substitution can also enhance binding interactions by providing additional hydrogen bonding opportunities or by occupying specific pockets on biological targets. These structural elements collectively contribute to the compound's potential as a pharmacological agent.

Recent studies have highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and experimental techniques have been employed to elucidate how different substituents affect the compound's interactions with biological targets. In particular, the use of molecular dynamics simulations has provided insights into how the fluorene moiety and other functional groups contribute to binding affinity and specificity. These studies have laid the groundwork for rational drug design approaches that can optimize lead compounds for therapeutic applications.

The synthesis of 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Protecting group strategies are employed to prevent unwanted side reactions, particularly during the introduction of sensitive functional groups like the methoxycarbonyl group. The use of advanced purification techniques such as chromatography ensures that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, 2-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidoacetic acid (CAS No. 2649075-14-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the cyclopentyl and fluorene moieties, make it an attractive candidate for further investigation. Advances in computational modeling and synthetic chemistry continue to enhance our understanding of how these molecules interact with biological targets, paving the way for new therapeutic interventions.